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Compound of Interest

Compound Name:
Methyl 2-bromo-6-

methoxybenzoate

Cat. No.: B030978 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of Methyl 2-bromo-6-methoxybenzoate, ensuring the safety of laboratory personnel

and compliance with regulations.

Hazard Identification and Classification
Methyl 2-bromo-6-methoxybenzoate is classified as a combustible liquid that causes serious

eye irritation. The toxicological properties have not been thoroughly investigated, necessitating

cautious handling at all times.[1]

Hazard Classification Category

Flammable liquids Category 4

Serious eye irritation Category 2A

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling Methyl 2-bromo-6-
methoxybenzoate.
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Body Part PPE Required
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles

and/or face shield

Safety glasses are insufficient;

chemical splash goggles that

provide a seal around the eyes

are necessary.[2] For

significant splash risks, a face

shield should be worn in

addition to goggles.[3]

Hands Chemical-resistant gloves

Nitrile gloves are suitable for

incidental contact.[2] For

prolonged handling or

immersion, gloves made of

Viton or Silver Shield are

recommended due to their

high resistance to aromatic

and chlorinated solvents.[2]

Always inspect gloves for

integrity before use and

practice proper glove removal

techniques to avoid skin

contact.

Body
Laboratory coat or chemical-

resistant apron

A standard lab coat should be

worn at all times. For tasks

with a higher risk of splashing,

a chemical-resistant apron

provides an additional layer of

protection.

Respiratory NIOSH-approved respirator

Respiratory protection is

required when vapors or

aerosols are generated, or

when working outside of a

certified chemical fume hood.
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Operational Plan: Handling Procedures
Adherence to a strict operational workflow is critical for minimizing risks.

1. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Methyl 2-bromo-6-methoxybenzoate.

Engineering Controls: All handling of this chemical must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[4] Ensure that an eyewash station

and safety shower are readily accessible.[5][6]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

2. Handling:

Grounding: Take precautionary measures against static discharge, as the substance is a

combustible liquid.

Avoid Contact: Prevent contact with eyes, skin, and clothing.[5]

Avoid Inhalation: Do not breathe vapors or mists.[5]

Heating: Keep away from open flames, hot surfaces, and other sources of ignition.

3. In Case of Exposure:

Eye Contact: Immediately rinse cautiously with water for several minutes.[4] If contact lenses

are present, remove them if it is easy to do so and continue rinsing.[4] Seek medical

attention if irritation persists.[4]

Skin Contact: Wash the affected area thoroughly with soap and water.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[4]
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Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Collection:

Containers: Collect all waste containing Methyl 2-bromo-6-methoxybenzoate in a

designated, compatible, and leak-proof container.[7] Do not mix with other waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "Methyl 2-bromo-6-methoxybenzoate". Note the concentration and date.

Storage: Store the sealed waste container in a cool, well-ventilated area away from heat and

ignition sources, within a designated satellite accumulation area.

2. Container Rinsing:

Empty containers must be thoroughly rinsed. The first rinseate must be collected and

disposed of as hazardous waste.[7]

3. Final Disposal:

All waste, including contaminated materials and rinseate, must be disposed of through an

approved hazardous waste disposal company, following all local, state, and federal

regulations.[4] Evaporation is not an acceptable method of disposal.[7]
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Caption: Workflow for the safe handling and disposal of Methyl 2-bromo-6-methoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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